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Compound of Interest

Compound Name: 3-Bromo-6-iodo-2-nitrophenol

Cat. No.: B13434893

Get Quote

For researchers and drug development professionals, the introduction of novel chemical

entities into a workflow necessitates a rigorous and proactive approach to safety. 3-Bromo-6-
iodo-2-nitrophenol (CAS No. 1823917-91-4) is a compound for which comprehensive,

officially published safety data sheets (SDS) are not readily available[1]. This guide, therefore,

adopts a first-principles, risk-based assessment methodology. By dissecting the molecule into

its core functional components—a nitrophenol ring, a bromine substituent, and an iodine

substituent—we can infer potential hazards and establish robust safety protocols based on

authoritative data for structurally analogous compounds. This document serves as a technical

resource for ensuring the highest standards of safety when handling this and other poorly

characterized chemical reagents.

Section 1: Compound Identification and Hazard
Inference from Chemical Structure
Understanding the potential reactivity and toxicity of a molecule begins with an analysis of its

structure. The hazards associated with 3-Bromo-6-iodo-2-nitrophenol can be logically

inferred from its constituent parts.
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The Nitrophenol Core: Nitrophenols are a class of compounds recognized for their biological

activity and potential toxicity[2][3]. The nitro group (-NO2) is an electron-withdrawing group

that can increase the acidity of the phenolic hydroxyl (-OH) group. Many nitrophenols are

classified as harmful if swallowed, and can cause skin and serious eye irritation[4][5][6].

Some are also known to be toxic to aquatic life[5]. The presence of the nitro group also

introduces thermal instability; aromatic nitro compounds can be explosive, especially in the

presence of a base[7].

Bromine and Iodine Substituents: Halogenation of aromatic rings can significantly modify the

toxicological profile of a compound. Both bromine and iodine add considerable mass to the

molecule and can influence its absorption, distribution, metabolism, and excretion (ADME)

profile. Halogenated compounds can be irritants and may pose environmental hazards[8].

Upon combustion, they can release toxic and corrosive hydrogen bromide and hydrogen

iodide gases[9][10].

This composite structure suggests that 3-Bromo-6-iodo-2-nitrophenol should be handled as a

substance that is potentially toxic, an irritant to skin and eyes, environmentally hazardous, and

possibly thermally sensitive.

Section 2: Physicochemical Properties and Stability
Assessment
While exhaustive experimental data for 3-Bromo-6-iodo-2-nitrophenol is sparse, we can

summarize known information and predict key properties based on its analogs.
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Property
Value / Inferred
Characteristic

Source / Rationale

CAS Number 1823917-91-4 [1]

Molecular Formula C₆H₃BrINO₃ Derived from Structure

Molecular Weight 343.90 g/mol [1]

Physical State
Likely a solid at room

temperature.

Analogy with similar

substituted phenols like 2-

Bromo-6-nitrophenol

(Crystalline Solid) and 3-

Bromo-2-nitrophenol (Solid)

[10].

Color Likely yellow.
Nitrophenols are typically light

yellow solids[2][10].

Solubility

Expected to have low water

solubility but be soluble in

organic solvents.

A common characteristic of

halogenated aromatic

compounds.

Stability

Stable under recommended

storage conditions. May be

light-sensitive.

Phenolic compounds can be

sensitive to light[9].

Thermal Stability

Caution advised. Aromatic nitro

compounds can decompose

upon heating[7].

The presence of the nitro

group is a key indicator for

potential thermal instability.

Incompatible Materials

Strong oxidizing agents, strong

bases, acid chlorides, and acid

anhydrides.

Common incompatibilities for

phenols and nitro-aromatics[7]

[9].

Section 3: Hazard Identification and Inferred GHS
Classification
A specific Globally Harmonized System (GHS) classification for 3-Bromo-6-iodo-2-
nitrophenol is not established. However, based on data from analogous compounds, a
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conservative classification is warranted.

Hazard Class Inferred Classification
Rationale and Supporting
Evidence from Analogs

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)

m-Nitrophenol is classified as

Harmful if swallowed (H302)

[5].

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

2-Bromo-6-nitrophenol and

other analogs are known to

cause skin irritation (H315)[10]

[11][12].

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)

Numerous related compounds,

including 2-Bromo-6-

nitrophenol and 2,4,6-

Tribromophenol, are classified

as causing serious eye

irritation (H319)[10][11].

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

This is a common classification

for powdered chemicals that

can be inhaled. 2-Bromo-5-

nitrothiophene is classified as

potentially causing respiratory

irritation (H335)[11].

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Inferred Signal Word:Warning
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Section 4: Safe Handling and Engineering Controls
Given the inferred hazards, a multi-layered approach to risk mitigation is essential. The primary

goal is to prevent any direct contact or aerosol inhalation.

Core Principle: As Low As Reasonably Practicable (ALARP) All exposure should be minimized.

These protocols are designed to ensure that exposure levels are well below any potential limit

of harm.

Workflow for Handling Solid 3-Bromo-6-iodo-2-nitrophenol:
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Preparation

Handling Operations

Post-Handling

Verify Eyewash & Safety Shower Functionality

Don Appropriate PPE (See Section 5)

Prepare Certified Chemical Fume Hood

Designate a Specific Work Area in Hood

Transfer Compound from Storage

Weigh Compound on an Anti-Vibration Table (in hood if possible)

Perform Chemical Reaction / Solubilization

Decontaminate All Surfaces and Equipment

Segregate and Label Hazardous Waste

Doff PPE in Correct Sequence

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling potent solid compounds.
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Detailed Protocols:

Ventilation: All handling of 3-Bromo-6-iodo-2-nitrophenol powder must be performed inside

a certified chemical fume hood to prevent inhalation of dust particles[13]. Ensure the sash is

at the lowest practical height.

Containment: Use disposable bench covers to contain any minor spills. When weighing, use

a weigh boat or creased paper to prevent contamination of the balance. If possible, perform

weighing operations within the fume hood or a ventilated balance enclosure.

Aerosol Prevention: Avoid actions that could generate dust, such as rapid scraping or

pouring from a height. Add solids to solvents gently.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory[14]. Wash hands thoroughly

with soap and water after handling the compound, even if gloves were worn[4][15].

Section 5: Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used consistently and correctly. The selection is

based on the inferred risks of skin/eye irritation and potential toxicity.

Eye and Face Protection: Wear chemical safety goggles that conform to EU standard EN166

or OSHA 29 CFR 1910.133 regulations[4][9]. A face shield should be worn over the goggles

during procedures with a higher risk of splashing or dust generation[13].

Skin Protection:

Gloves: Wear chemical-resistant gloves. Nitrile gloves are a common choice, but it is

crucial to inspect them for tears before use and to change them immediately if

contamination is suspected[14]. Use proper glove removal technique to avoid skin contact.

Lab Coat: A fully buttoned, long-sleeved lab coat is mandatory.

Respiratory Protection: Under normal conditions of use within a functioning chemical fume

hood, a respirator should not be necessary. However, if engineering controls are insufficient

or during a large spill cleanup, a NIOSH-approved respirator with a particulate filter (e.g.,

N95 or P100) should be used[10][16].
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PPE Donning and Doffing Sequence:

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat

2. Respirator (if needed)

3. Goggles / Face Shield

4. Gloves

1. Gloves

2. Goggles / Face Shield

3. Lab Coat

4. Respirator (if needed)

Click to download full resolution via product page

Caption: The sequence is critical to prevent self-contamination.

Section 6: Emergency Procedures
Immediate and correct action during an emergency can significantly mitigate harm.

First-Aid Measures (Based on Analogs):

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention[9][16][17].

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes[5][16]. Seek medical attention if irritation

develops or persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do[4][9]. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person[16][17]. Call a physician or poison control

center immediately.

Spill Response Protocol:

Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated (i.e., the fume hood is operational).

Protect: Don appropriate PPE, including respiratory protection if the spill is large or outside of

a fume hood.

Contain & Clean: For a solid spill, gently cover with an inert absorbent material like sand or

vermiculite. Carefully sweep or scoop the material into a suitable container for hazardous

waste disposal[9][11]. Avoid creating dust. Decontaminate the spill area with an appropriate

solvent and then soap and water.

Dispose: Seal and label the container as hazardous waste for proper disposal[9][15].

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), water spray,

or alcohol-resistant foam[9][16][17].

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon

oxides, nitrogen oxides, hydrogen bromide, and hydrogen iodide[9][10].

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous combustion products[9][16].

Section 7: Storage and Disposal
Proper storage and disposal are critical for long-term safety and environmental protection.
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Storage Conditions:

Keep the container tightly closed in a dry, cool, and well-ventilated place[4][11][17].

Store away from incompatible materials such as strong oxidizing agents and bases[9][10].

Consider protecting the material from direct sunlight, as phenols can be light-sensitive[9].

Disposal:

Disposal of this chemical must be handled as hazardous waste.

Dispose of contents and container to an approved waste disposal plant in accordance with

all local, regional, and national regulations[4][9][15]. Do not allow the product to enter drains

or waterways.
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Toxicological Profile for Nitrophenols. (Date Not Specified).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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